5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[4-(propan-2-yl)benzyl]-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide

• Molecular Formula: C22H28ClN3O3S2
• Molecular Weight: 482.1 g/mol
• IUPAC Name: 5-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-propan-2-ylphenyl)methyl]-2-propan-2-ylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C22H28ClN3O3S2/c1-14(2)17-7-5-16(6-8-17)12-26(18-9-10-31(28,29)13-18)21(27)20-19(23)11-24-22(25-20)30-15(3)4/h5-8,11,14-15,18H,9-10,12-13H2,1-4H3
• InChI Key: DWMUHECMEBQKQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=NC(=NC=C3Cl)SC(C)C

Description

The compound 5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[4-(propan-2-yl)benzyl]-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a pyrimidine-4-carboxamide derivative characterized by:

• A chloro substituent at position 5 of the pyrimidine ring.
• A propan-2-ylsulfanyl group at position 2.
• Two distinct N-substituents:
  • A 1,1-dioxidotetrahydrothiophen-3-yl group (a sulfone-containing tetrahydrothiophene ring).
  • A 4-(propan-2-yl)benzyl group (a para-isopropyl-substituted benzyl moiety).

While direct pharmacological data for this compound are unavailable in the provided evidence, its design aligns with medicinal chemistry strategies seen in anticoagulants (e.g., rivaroxaban) and kinase inhibitors, where pyrimidine carboxamides serve as privileged scaffolds .

Biological Activity

5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[4-(propan-2-yl)benzyl]-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide is a synthetic organic compound with a complex molecular structure. Its unique features suggest significant potential for various biological activities, particularly in pharmacology. This article reviews the biological activity of this compound, focusing on its mechanism of action, potential therapeutic applications, and comparative studies with similar compounds.

Chemical Structure and Properties

The compound's molecular formula is $C_{22}H_{28}ClN_{3}O_{4}S_{2}$ with a molecular weight of approximately 498.1 g/mol. The structure includes a pyrimidine ring, a chloro substituent, and a tetrahydrothiophene moiety, which contribute to its biological properties.

Property	Value
Molecular Formula	$C_{22}H_{28}ClN_{3}O_{4}S_{2}$
Molecular Weight	498.1 g/mol
IUPAC Name	5-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[4-(propan-2-yl)benzyl]-2-(propan-2-ylsulfanyl)pyrimidine-4-carboxamide

The biological activity of the compound is hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. These interactions may lead to the modulation of various cellular pathways, potentially influencing processes like inflammation, cancer progression, or blood coagulation.

Proposed Mechanisms:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical biochemical pathways, similar to other known inhibitors.
• Receptor Modulation : It could interact with receptors that regulate cellular responses to external signals.
• Gene Expression Alteration : The compound might influence gene expression related to disease processes.

Pharmacological Applications

Research indicates that this compound has potential applications in several therapeutic areas:

• Anticancer Activity : Preliminary studies suggest that it may exhibit anticancer properties by inhibiting cell proliferation or inducing apoptosis in cancer cells.
• Antithrombotic Effects : Its structural similarities to known anticoagulants position it as a candidate for developing antithrombotic agents.
• Anti-inflammatory Properties : The compound may also show promise in reducing inflammation through modulation of inflammatory pathways.

Case Studies and Research Findings

Recent studies have focused on the biological efficacy of this compound:

• In Vitro Studies : Laboratory investigations demonstrated that the compound effectively inhibits specific cancer cell lines, suggesting its potential as an anticancer agent.

  Study Type	Findings
  In Vitro	Inhibition of cancer cell proliferation
  Enzyme Inhibition	Potential inhibition of thrombin activity

• Comparative Analysis : Similar compounds have been studied for their biological activities. For instance:

Compound Name	Biological Activity
5-Chloro-N-(2-chlorophenyl)methyl-N-(1,1-dioxo-thiolan)	Anticancer activity
5-Chloro-N-(4-methylbenzyl)-2-(propan-2-ylsulfanyl)pyrimidine	Antithrombotic effects

These comparisons highlight the unique properties of the target compound and its potential advantages over existing drugs.

Comparison with Similar Compounds

Table 1: Key Structural Differences and Similarities

Compound Name / Source	Core Structure	R1 (Position 5)	R2 (Position 2)	N-Substituents	Notable Features
Target Compound	Pyrimidine-4-carboxamide	Cl	Propan-2-ylsulfanyl	1,1-dioxidotetrahydrothiophen-3-yl, 4-(propan-2-yl)benzyl	Sulfone and sulfanyl groups; bulky aromatic substituents
Rivaroxaban	Oxazolidinone	Cl	Thiophene-2-carbonyl	Morpholino, oxazolidinone	FDA-approved Factor Xa inhibitor; polar morpholino group enhances solubility
5-chloro-2-[(4-methylphenyl)methylsulfonyl]-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)-4-pyrimidinecarboxamide	Pyrimidine-4-carboxamide	Cl	4-Methylbenzylsulfonyl	5-propan-2-yl-1,3,4-thiadiazol-2-yl	Sulfonyl group enhances electrophilicity; thiadiazole may improve metabolic stability
N-(4-chlorophenyl)-6-methyl-4-(3-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	Tetrahydropyrimidine	Cl	Thioxo	4-Chlorophenyl, 3-nitrophenyl	Reduced pyrimidine ring; nitro group introduces redox activity

Key Observations:

Core Structure: The target compound’s fully aromatic pyrimidine ring contrasts with rivaroxaban’s oxazolidinone and tetrahydropyrimidine derivatives, which may alter conformational flexibility and binding kinetics .

Sulfanyl vs.

N-Substituents : The 1,1-dioxidotetrahydrothiophen-3-yl group introduces a rigid sulfone moiety, which may stabilize protein-ligand interactions via dipole-dipole interactions .

Key Observations:

• Coupling Reagents : Carbodiimide-based reagents (e.g., EDC·HCl) and uronium salts (e.g., HATU) are common for forming carboxamide bonds. HATU, used in and , offers higher coupling efficiency but at greater cost .
• Solvent Choice : Polar aprotic solvents like DMF dominate, facilitating reagent solubility and reaction monitoring via TLC or HPLC .

Computational and Physicochemical Insights

• Noncovalent Interactions: The 1,1-dioxidotetrahydrothiophen-3-yl group’s sulfone moiety may participate in hydrogen bonding and dipole interactions, akin to rivaroxaban’s morpholino group .
• LogP Prediction : The propan-2-ylsulfanyl and 4-(propan-2-yl)benzyl groups likely increase hydrophobicity (higher logP) compared to rivaroxaban, suggesting distinct ADME profiles .